Cas no 1511896-18-6 (2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid)

• Product Name: 2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid
• CAS No: 1511896-18-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5700001
• PubChem ID: 82606660
• Update Time: 2023-11-24

2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1511896-18-6
• 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid
• EN300-1139686
• 2-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]propanoicacid
• 1H-Pyrazole-5-acetic acid, α,1-dimethyl-3-(1-methylethyl)-
• 2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid

• Inchi： 1S/C10H16N2O2/c1-6(2)8-5-9(12(4)11-8)7(3)10(13)14/h5-7H,1-4H3,(H,13,14)
• InChI Key： UWCAZBQDBMYEMA-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC(C(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 314.8±27.0 °C(Predicted)
• pka: 4.05±0.21(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles